Cas no 1101785-73-2 (2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid)

• Product Name: 2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid
• CAS No: 1101785-73-2
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5386390
• Update Time: 2025-09-24

2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-[7-(2-Furanylmethyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl]-L-alanine
• 2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid

• Inchi： 1S/C16H18N4O3/c1-9-11(3)20(7-12-5-4-6-23-12)15-13(9)14(17-8-18-15)19-10(2)16(21)22/h4-6,8,10H,7H2,1-3H3,(H,21,22)(H,17,18,19)/t10-/m0/s1
• InChI Key： RACJZSJNLSJJOM-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](C)NC1N=CN=C2N(CC3=CC=CO3)C(C)=C(C)C2=1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 599.1±50.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid

Comprehensive Analysis of 2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid (CAS No. 1101785-73-2)

The compound 2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid (CAS No. 1101785-73-2) is a pyrrolopyrimidine derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a furan-2-ylmethyl group and a propanoic acid moiety, makes it a promising candidate for targeting various biological pathways. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition and anti-inflammatory therapies, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in cancer research and autoimmune disease treatments. 2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid has garnered attention for its potential role in modulating signal transduction pathways. Its pyrrolopyrimidine core is a common scaffold in ATP-competitive inhibitors, which are pivotal in designing targeted therapies. This compound’s structure-activity relationship (SAR) is a hot topic among chemists and pharmacologists, as it could lead to the development of novel therapeutic agents.

The synthetic route for CAS No. 1101785-73-2 involves multi-step organic reactions, including alkylation and amination processes. Its furan ring contributes to its lipophilicity, enhancing membrane permeability—a critical factor in drug bioavailability. Recent studies highlight its compatibility with high-throughput screening (HTS) platforms, making it a valuable tool for lead optimization in pharmaceutical R&D. Additionally, its propanoic acid side chain offers opportunities for derivatization, enabling the creation of prodrugs or bioconjugates.

From an SEO perspective, users frequently search for terms like "pyrrolopyrimidine derivatives uses", "kinase inhibitors 2024", and "furan-based drug candidates". These queries reflect the growing interest in innovative therapeutics and chemical biology. The compound’s CAS number (1101785-73-2) is often used in patent searches and academic literature, underscoring its relevance in intellectual property and scientific innovation. Its potential applications in neurodegenerative diseases and metabolic disorders are also emerging as key research areas.

In conclusion, 2-({7-[(furan-2-yl)methyl]-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}amino)propanoic acid represents a versatile compound with broad implications in drug development. Its molecular design and pharmacological properties align with contemporary needs in biomedical science, making it a subject of ongoing investigation. As the scientific community continues to explore its mechanisms of action, this compound may soon play a pivotal role in addressing unmet medical challenges.